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Compound of Interest

Compound Name: Felezonexor

Cat. No.: B1684368 Get Quote

This document provides essential safety protocols, operational procedures, and disposal plans

for the handling of Felezonexor (also known as SL-801), a potent, orally bioavailable inhibitor

of the nuclear export protein Exportin-1 (XPO1).[1][2] Given its classification as a hazardous

compound with antineoplastic properties, adherence to these guidelines is critical to ensure the

safety of all laboratory personnel.[2][3]

Hazard Identification and Risk Assessment
Felezonexor is classified as a hazardous substance. Primary risks include harm if swallowed

and potential damage to organs through prolonged or repeated exposure.[2] All personnel must

review the following hazard information and the Safety Data Sheet (SDS) before commencing

any work.

Table 1: GHS Hazard Classification for Felezonexor[2]

Hazard Class Category Signal Word Hazard Statement

Acute Toxicity, Oral Category 4 Warning
H302: Harmful if
swallowed

Specific Target Organ

Toxicity, Repeated

Exposure

Category 1 Danger

H372: Causes

damage to organs

through prolonged or

repeated exposure
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| --- | --- | --- | Primary Hazards: Irritant, Health Hazard |

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure through inhalation, skin contact, or

ingestion.[4] The level of PPE required depends on the specific procedure being performed.

Table 2: Recommended Personal Protective Equipment for Handling Felezonexor

Procedure Gloves Gown
Eye/Face
Protection

Respiratory
Protection

Receiving/Unpa

cking

1 pair
chemotherapy
gloves

Lab coat Safety glasses

Not required
unless
package is
damaged

Weighing

(Powder)

2 pairs

chemotherapy

gloves

Disposable, low-

permeability

gown

Safety goggles

and face shield

NIOSH-certified

respirator (e.g.,

N95)

Compounding/Di

ssolving

2 pairs

chemotherapy

gloves

Disposable, low-

permeability

gown

Safety goggles

Required if not

performed in a

fume hood

In-Vitro

Experiments

1 pair

chemotherapy

gloves

Lab coat or

disposable gown
Safety glasses Not required

Spill Cleanup

2 pairs

chemotherapy

gloves

Disposable, low-

permeability

gown

Safety goggles

and face shield

NIOSH-certified

respirator

| Waste Disposal | 2 pairs chemotherapy gloves | Disposable gown | Safety goggles | Not

required |

General guidance for PPE use is derived from best practices for handling cytotoxic agents.[5]

[6][7]
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Operational Plans and Experimental Protocols
Workflow for Safe Handling of Felezonexor
The following diagram outlines the critical steps for safely managing Felezonexor from receipt

to disposal.
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Store Securely
(Follow SDS)

Weigh Powder in
Containment (Fume Hood)

Don Full PPE

Prepare Stock Solution
(e.g., in DMSO)

Perform Serial Dilutions

Treat Cell Cultures

Incubate and Analyze

Decontaminate Surfaces
& Equipment

Dispose of Waste in
Designated Containers
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Felezonexor Handling and Experimental Workflow.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1684368?utm_src=pdf-body-img
https://www.benchchem.com/product/b1684368?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol: Preparation of a 10 mM Felezonexor Stock
Solution
This protocol details the steps for preparing a stock solution for use in cell-based assays. All

steps involving the handling of powdered Felezonexor must be performed inside a certified

chemical fume hood.

Materials:

Felezonexor powder (MW: 419.83 g/mol )[8]

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Chemical fume hood

Appropriate PPE (see Table 2)

Sterile microcentrifuge tubes

Calibrated pipettes and sterile tips

Procedure:

Preparation: Don all required PPE, including double gloves, a disposable gown, and a

respirator. Ensure the chemical fume hood is functioning correctly.

Weighing: Tare a sterile, pre-labeled microcentrifuge tube on the analytical balance. Carefully

weigh out the desired amount of Felezonexor powder (e.g., 4.2 mg) into the tube. Record

the exact weight.

Dissolution:

Calculate the volume of DMSO required to achieve a 10 mM concentration.

Formula: Volume (L) = Mass (g) / (Molar Weight ( g/mol ) * Molarity (mol/L))
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Example: 0.0042 g / (419.83 g/mol * 0.010 mol/L) = 0.001 L = 1.0 mL

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

Felezonexor powder.

Solubilization: Cap the tube securely. Vortex gently until the powder is completely dissolved.

Visually inspect the solution to ensure there are no particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

cryovials to avoid repeated freeze-thaw cycles. Store aliquots at -20°C or -80°C, protected

from light.

Decontamination: Wipe down all surfaces and equipment used with a suitable

decontamination solution (e.g., 70% ethanol), followed by water.[3]

Waste Disposal: Dispose of all contaminated items, including gloves, wipes, and pipette tips,

in the designated cytotoxic waste container.[9]

Mechanism of Action
Felezonexor functions by inhibiting XPO1, a protein responsible for exporting numerous tumor

suppressor proteins (TSPs) from the cell nucleus to the cytoplasm.[1][2] By blocking this

export, Felezonexor forces the nuclear accumulation of TSPs, restoring their natural function

and leading to cell cycle arrest and apoptosis in cancer cells.[1][10]
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Mechanism of action of Felezonexor via XPO1 inhibition.

Quantitative Data
Table 3: Physicochemical Properties of Felezonexor

Property Value Source

Molecular Formula C₁₈H₂₁ClF₃N₃O₃ [8]

Molecular Weight 419.83 g/mol [8]

GHS Pictograms
Health Hazard, Exclamation

Mark
[2]
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| Stereochemistry | Achiral |[8] |

Table 4: In-Vitro Potency of Felezonexor (CBS9106) in Multiple Myeloma (MM) Cell Lines[10]

Cell Line IC₅₀ Value (nM) Description

MM.1S 22.3 nM
Human Multiple Myeloma
Cell Line

| RPMI-8226 | 35.6 nM | Human Multiple Myeloma Cell Line |

Disposal Plan
All waste generated from handling Felezonexor must be treated as hazardous cytotoxic waste.

[9]

Segregation: Do not mix Felezonexor waste with regular or biohazardous waste. Use

designated, clearly labeled, puncture-proof containers, often color-coded purple or black for

cytotoxic/chemotherapy waste.[9][11]

Contaminated Solids: All disposable items that have come into contact with Felezonexor
(e.g., gloves, gowns, bench pads, pipette tips, vials) must be placed in the designated

cytotoxic waste container immediately after use.[3]

Contaminated Sharps: Needles and syringes must be disposed of in a designated sharps

container for cytotoxic waste. Do not recap needles.[9]

Liquid Waste: Unused stock solutions or media containing Felezonexor should be collected

in a sealed, labeled hazardous waste container. Do not pour down the drain.

Disposal: All cytotoxic waste must be disposed of through the institution's Environmental

Health and Safety (EH&S) office, typically via high-temperature incineration.[11] Follow all

local and federal regulations for hazardous waste disposal.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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